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Compound of Interest

Compound Name: Quinate

Cat. No.: B15560254

This guide provides comprehensive safety and logistical information for handling Quinate, a
salt of quinic acid, in a laboratory setting. The procedures outlined below are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Quinate, as a salt of quinic acid, is typically a white crystalline powder. While specific
guantitative data for all salts of quinic acid are not uniformly available, the following table
summarizes the known properties of quinic acid, which should be considered representative for
handling purposes.
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Property Data

Appearance White powder
Chemical Formula C7H1206 (Quinic Acid)
CAS Number 77-95-2 (Quinic Acid)

] Safety glasses with side shields or chemical
Eye/Face Protection
splash goggles.[1][2][3]

Nitrile or butyl rubber gloves, laboratory coat.[2]

[3]

Skin Protection

Use in a well-ventilated area. A respirator may

Respiratory Protection
be needed for dust.[1]

May cause eye, skin, and respiratory tract
irritation.[2][4]

Health Hazards

Personal Protective Equipment (PPE)

A conservative approach to PPE is recommended when handling Quinate, assuming it may
possess irritant properties similar to other organic acids.

o Eye and Face Protection: At a minimum, safety glasses with side shields should be worn.[2]
[3] For tasks with a higher risk of splashes, chemical splash goggles are essential.[3] When
there is a significant risk of splashing, a face shield should be worn over the goggles.[3]

o Hand Protection: Nitrile or butyl rubber gloves are recommended.[3] For prolonged contact
or handling larger quantities, consider double-gloving or using heavy-duty gloves.[3] Always
inspect gloves for any signs of degradation before use.

o Body Protection: A standard laboratory coat is the minimum requirement to protect against
small spills and splashes.[3]

» Respiratory Protection: Work should be conducted in a well-ventilated area to keep airborne
concentrations low.[4] If dust generation is unavoidable, a respirator may be necessary.[1]
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Standard Operating Procedure for Handling Quinate

The following workflow outlines the standard procedure for safely handling Quinate in a
laboratory environment.

Safe Handling Workflow for Quinate

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling

Weigh Quinate in a Ventilated Area

l

Prepare Solution as Required

Cleanup & Disposal

Decontaminate Work Area

l

Dispose of Waste in Accordance with Regulations
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Caption: Workflow for the safe handling of Quinate in a laboratory setting.

Emergency Procedures

In the event of an accidental release or exposure, the following procedures should be followed
immediately.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek medical attention.[4]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[4] Wash clothing before reuse.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water.[4] Seek medical aid.[4]

e Inhalation: Remove from exposure to fresh air immediately.[4] If breathing is difficult, give
oxygen.[4] If not breathing, give artificial respiration.[4] Seek medical attention.[4]

Spill Response:

The following diagram outlines the appropriate response to a Quinate spill.
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Emergency Response for Quinate Spill

Immediate Actions

Quinate Spill Occurs

:

Alert Others in the Area

:

Evacuate if Necessary

Containment & Cleanup

Don Additional PPE if Required

:

Contain the Spill with Absorbent Material

:

Clean up Spill Following SDS Guidelines

Disposal

Place Cleanup Waste in a Sealed Container

;

Label as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a Quinate spill.
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Disposal Plan

All waste containing Quinate must be handled in accordance with local, state, and federal
regulations.[2] Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[4] It is recommended to consult with your institution's
environmental health and safety department for specific disposal guidelines.[2] In general,
unused material may be recycled if it has not been contaminated.[2] For disposal, you may be
able to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber system.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

